Cas no 784086-73-3 (N-(3-Acetylphenyl)-5-methylisoxazole-3-carboxamide)

• Product Name: N-(3-Acetylphenyl)-5-methylisoxazole-3-carboxamide
• CAS No: 784086-73-3
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• MDL: MFCD03419834
• CID: 3046918
• PubChem ID: 2555322
• Update Time: 2025-05-19

N-(3-Acetylphenyl)-5-methylisoxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Acetylphenyl)-5-methylisoxazole-3-carboxamide
• SCHEMBL11534377
• AKOS001084048
• 784086-73-3
• SR-01000122440-1
• N-(3-acetylphenyl)-5-methyl-1,2-oxazole-3-carboxamide
• MFCD03419834
• SGJOBFPSDSIHJF-UHFFFAOYSA-N
• ALBB-002844
• 3'-acetyl-5-methyl-3-isoxazolecarboxanilide
• SR-01000122440
• STK400217
• CS-0280744
• Z30814737
• VS-05262
• BBL016315
• H22375

• MDL： MFCD03419834
• Inchi： 1S/C13H12N2O3/c1-8-6-12(15-18-8)13(17)14-11-5-3-4-10(7-11)9(2)16/h3-7H,1-2H3,(H,14,17)
• InChI Key： SGJOBFPSDSIHJF-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=CC=CC(C(C)=O)=C2)=O)=N1

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-Acetylphenyl)-5-methylisoxazole-3-carboxamide

Recent Advances in the Study of N-(3-Acetylphenyl)-5-methylisoxazole-3-carboxamide (CAS: 784086-73-3)

N-(3-Acetylphenyl)-5-methylisoxazole-3-carboxamide (CAS: 784086-73-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoxazole-carboxamide structure, has been the subject of multiple studies aimed at exploring its potential therapeutic applications. The compound's chemical properties and biological activity profile suggest it may have utility in targeting specific pathways involved in inflammation, oncology, and metabolic disorders.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of N-(3-Acetylphenyl)-5-methylisoxazole-3-carboxamide. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways, including those involving NF-κB and MAPK, which are critical in inflammatory responses and cancer progression. These findings have spurred further investigation into its potential as a lead compound for drug development.

One of the most promising areas of research involves the compound's interaction with specific protein targets. High-throughput screening and molecular docking studies have identified several potential binding partners, including kinases and transcription factors. These interactions are believed to contribute to the compound's observed effects on cell proliferation and apoptosis, making it a candidate for further optimization in anticancer drug discovery.

In addition to its direct biological effects, recent work has also explored the pharmacokinetic properties of N-(3-Acetylphenyl)-5-methylisoxazole-3-carboxamide. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles, as well as its stability under various physiological conditions. These data are crucial for understanding its potential as a therapeutic agent and for guiding future formulation development.

The synthesis and structural modification of N-(3-Acetylphenyl)-5-methylisoxazole-3-carboxamide have also been areas of active research. Recent publications have described novel synthetic routes that improve yield and purity, as well as strategies for structural optimization to enhance bioavailability and target specificity. These advances are expected to facilitate further preclinical evaluation of this compound and its derivatives.

Looking forward, the research community anticipates that ongoing and future studies will provide deeper insights into the therapeutic potential of N-(3-Acetylphenyl)-5-methylisoxazole-3-carboxamide. Particular attention is being paid to its possible applications in combination therapies and its use as a chemical probe for studying disease mechanisms. As the body of evidence grows, this compound may transition from being a research tool to a clinical candidate in specific therapeutic areas.